Calcium nitrate hydrate
Description
Calcium nitrate hydrate, also known as calcium nitrate (2H2O) or calcium nitrate tetrahydrate, is an inorganic compound composed of calcium, nitrogen and oxygen. It is a white, crystalline solid with a molecular weight of 236.1 g/mol. It is used in many applications, including agriculture, industry and laboratory research. Its hydration properties make it an ideal material for use in a variety of experiments.
Scientific Research Applications
Precursor for Nanopowder Synthesis
Calcium nitrate hydrate can be used as a precursor to synthesize Ca-based nanopowder via a sol-gel process . This process involves the reaction of calcium nitrate hydrate with other chemicals to form a gel, which is then dried and calcined to produce nanopowder .
Aerosol Preparation for Cloud Condensation
Another interesting application of calcium nitrate hydrate is in the preparation of aerosols for cloud condensation activity . The aerosols generated from calcium nitrate hydrate can act as cloud condensation nuclei, which are essential for the formation of clouds .
Fertilizer in Agriculture
Calcium nitrate hydrate is commonly used as a nitrogenous fertilizer . It provides essential nutrients, such as calcium and nitrogen, to plants, promoting their growth and development .
Corrosion Inhibitor in Diesel Fuels
In the fuel industry, calcium nitrate hydrate is used as a corrosion inhibitor in diesel fuels . It helps to prevent the corrosion of metal parts in diesel engines, thereby enhancing their lifespan and performance .
Wastewater Treatment
Calcium nitrate hydrate is used in wastewater pre-conditioning for odour emission prevention . The process is based on establishing an anoxic biology in the wastewater system. In the presence of nitrate, the metabolism for sulfates stops, thus preventing the formation of hydrogen sulfide .
Synthesis of Calcium Silicate Hydrates
Calcium nitrate hydrate is used in the synthesis of calcium silicate hydrates . The calcium silicate hydrates synthesized using calcium nitrate hydrate have been found to have a compact structure, which is beneficial for various applications .
properties
IUPAC Name |
calcium;dinitrate;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.2NO3.H2O/c;2*2-1(3)4;/h;;;1H2/q+2;2*-1; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJIQGEZLLWXYKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaH2N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00583429 |
Source
|
| Record name | Calcium nitrate--water (1/2/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583429 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium nitrate hydrate | |
CAS RN |
35054-52-5 |
Source
|
| Record name | Calcium nitrate--water (1/2/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583429 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium nitrate hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Distannoxane, 1,1,3,3-tetrabutyl-1,3-bis[(1-oxododecyl)oxy]-](/img/structure/B1591237.png)
